Cas no 204068-05-3 (Propanoic acid, 2-[3-(hydroxymethyl)phenoxy]-2-methyl-, ethyl ester)

• Product Name: Propanoic acid, 2-[3-(hydroxymethyl)phenoxy]-2-methyl-, ethyl ester
• CAS No: 204068-05-3
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1393876
• Update Time: 2024-08-15

Propanoic acid, 2-[3-(hydroxymethyl)phenoxy]-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[3-(hydroxymethyl)phenoxy]-2-methyl-, ethyl ester

• Inchi： 1S/C13H18O4/c1-4-16-12(15)13(2,3)17-11-7-5-6-10(8-11)9-14/h5-8,14H,4,9H2,1-3H3
• InChI Key： WJQSJHKZKFJSCJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1=CC=CC(CO)=C1)(C)C

Computed Properties

• Exact Mass: 238.12054

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 350.2±22.0 °C(Predicted)
• PSA: 55.76
• pka: 14.22±0.10(Predicted)